5-Chloro-1-phenacylpyrimidin-2-one

• CAS No.: 81590-29-6
• Molecular Formula: C12H9ClN2O2
• Molecular Weight: 248.66 g/mol
• IUPAC Name: 5-chloro-1-phenacylpyrimidin-2-one
• InChI: InChI=1S/C12H9ClN2O2/c13-10-6-14-12(17)15(7-10)8-11(16)9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key: XLISFNGIUCGGKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CN2C=C(C=NC2=O)Cl

Description

5-Chloro-1-phenacylpyrimidin-2-one is a useful research compound. Its molecular formula is C12H9ClN2O2 and its molecular weight is 248.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 5-chloro-1-(2-hydroxyphenethyl)pyrimidin-2-one (251 mg) in pyridine (6 ml) was added to the stirred suspension obtained by adding chromium trioxide (408 mg) to pyridine (4 ml). After 21/2 hours the mixture was diluted with water (10 ml) and the products were extracted with ethyl acetate (150 ml). The extract was washed with N-hydrochloric acid (2×25 ml) and water (50 ml), dried (MgSO4) and evaporated to a solid (271 mg). Crystallisation of this from ethanol followed by purification of the mother liquor material by preparative-layer chromatography gave the title pyrimidinone (48 mg), whose p.m.r. spectrum (in deuteriodimethylsulphoxide) and t.l.c. characteristics were identical to those of authentic material (vide supra).